YK11

• Molecular Formula: C25H34O6
• Molecular Weight: 430.5 g/mol
• InChI: InChI=1S/C25H34O6/c1-23-11-9-18-17-8-6-16(26)13-15(17)5-7-19(18)20(23)10-12-25(23)21(14-22(27)28-3)30-24(2,29-4)31-25/h13-14,17-20H,5-12H2,1-4H3/t17-,18+,19+,20-,23-,24?,25-/m0/s1
• InChIKey: KCQHQCDHFVGNMK-LQAUWLTASA-N

YK11: Dual-Anabolic Steroidal SARM

YK11, formally (17α,20E)-17,20-[(1-methoxyethylidene)bis(oxy)]-3-oxo-19-norpregna-4,20-diene-21-carboxylic acid methyl ester, is a synthetic steroidal selective androgen receptor modulator (SARM) that acts as a gene-selective partial agonist of the androgen receptor (AR) [1]. Unlike non-steroidal SARMs, YK11 possesses a DHT-derived steroid backbone and uniquely activates AR without inducing the N-terminal/C-terminal (N/C) domain interaction required for full receptor transactivation [2]. This compound exhibits a dual anabolic mechanism: direct AR-mediated gene regulation plus secondary myostatin inhibition via follistatin upregulation, distinguishing it from both conventional androgens and other SARM candidates in experimental muscle and bone research applications.

Steroidal AR partial agonist without N/C interaction induction

Dual mechanism: direct AR gene regulation and follistatin-mediated myostatin suppression

Stereochemical composition critical for reproducible experimental outcomes

• [1] Kanno Y, Hikosaka R, Zhang SY, Inoue Y, Nakahama T, Kato K, Yamaguchi A, Tominaga N, Kohra S, Arizono K, Inouye Y. (17α,20E)-17,20-[(1-methoxyethylidene)bis(oxy)]-3-oxo-19-norpregna-4,20-diene-21-carboxylic acid methyl ester (YK11) is a partial agonist of the androgen receptor. Biol Pharm Bull. 2011;34(3):318-23. View Source
• [2] Kanno Y, Ota R, Someya K, Kusakabe T, Kato K, Inouye Y. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression. Biol Pharm Bull. 2013;36(9):1460-5. View Source

YK11: Molecular Differentiation from Other SARMs

YK11 cannot be functionally substituted by in-class SARMs or conventional androgens due to three molecular distinctions. First, YK11 is a steroidal compound that activates AR without triggering the N/C interaction, resulting in gene-selective transactivation patterns that differ fundamentally from full agonists like DHT and from non-steroidal SARMs [1]. Second, YK11 uniquely induces follistatin expression—an effect not observed with DHT—thereby indirectly suppressing myostatin, a pathway inaccessible to standard SARM candidates [2]. Third, YK11 exists as a mixture of diastereomers with varying biological activity, making stereochemical composition critical for reproducible experimental outcomes [3]. These mechanism-level differences preclude simple replacement of YK11 with RAD140, LGD-4033, S23, or DHT in studies investigating myostatin suppression, follistatin-mediated anabolism, or osteogenic AR signaling.

Non-steroidal SARMs lack follistatin induction

RAD140, LGD-4033 and S23 do not trigger the follistatin/myostatin axis, eliminating a key mechanism for myogenic research models.

DHT triggers full N/C interaction

Full AR agonists such as DHT produce distinct gene expression profiles; gene-selective transactivation patterns may not transfer.

Diastereomeric ratio determines batch potency

YK11 is a diastereomer mixture; substitution with uncharacterized batches risks variable AR transcriptional activity.

• [1] Kanno Y, Ota R, Someya K, Kusakabe T, Kato K, Inouye Y. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression. Biol Pharm Bull. 2013;36(9):1460-5. View Source
• [2] Yatsu T, Kusakabe T, Kato K, Inouye Y, Nemoto K, Kanno Y. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells. Biol Pharm Bull. 2018;41(3):394-398. View Source
• [3] Kusakabe T, Saito N, Kikkawa S, Takahashi K, Azumaya I, Nemoto K, Kato K, Kanno Y. Improved Synthesis and Determination of the Biologically Active Diastereomer of YK11. Molbank. 2020;2020(2):M1125. View Source

YK11: Quantitative Differentiation Evidence

N/C Interaction-Independent AR Activation

YK11 is a gene-selective partial agonist of the androgen receptor (AR) that activates AR without inducing the physical interaction between the N-terminal domain (NTD/AF1) and ligand-binding domain (LBD/AF2), known as the N/C interaction. This N/C interaction is required for full transactivation of AR by full agonists such as dihydrotestosterone (DHT) [1]. In mammalian two-hybrid assays, YK11 demonstrated AR-mediated gene-selective transactivation in MDA-MB 453 breast cancer cells, with a docking study suggesting that the sterically hindered C17-group of YK11 displaces helices 11 and 12 of the AR ligand-binding domain, leading to differential cofactor recruitment compared with DHT [2].

N/C interaction-independent AR activation

Head-to-head

YK11: no detectable N/C interaction, partial agonist. DHT: full N/C interaction, full agonist.

Gene-selective AR transactivation study context

Mammalian two-hybrid, MDA-MB 453 cells

Evidence Dimension	AR N/C interaction induction
Target Compound Data	No detectable N/C interaction; partial agonist activity
Comparator Or Baseline	Dihydrotestosterone (DHT): Induces full N/C interaction; full agonist activity
Quantified Difference	Qualitative difference in AR activation mechanism: YK11 does not trigger N/C interaction required for full transactivation
Conditions	Mammalian two-hybrid assay; MDA-MB 453 human breast cancer cells; docking studies

Why This Matters

This mechanism-level differentiation ensures YK11 produces a gene expression profile distinct from DHT, making it essential for studies investigating ligand-specific AR cofactor recruitment and gene-selective transcriptional outcomes.

• [1] Kanno Y, Hikosaka R, Zhang SY, Inoue Y, Nakahama T, Kato K, Yamaguchi A, Tominaga N, Kohra S, Arizono K, Inouye Y. (17α,20E)-17,20-[(1-methoxyethylidene)bis(oxy)]-3-oxo-19-norpregna-4,20-diene-21-carboxylic acid methyl ester (YK11) is a partial agonist of the androgen receptor. Biol Pharm Bull. 2011;34(3):318-23. View Source
• [2] Kanno Y, et al. Differential DNA-binding and cofactor recruitment are possible determinants of the synthetic steroid YK11-dependent gene expression by androgen receptor in breast cancer MDA-MB 453 cells. Sci Rep. 2022. View Source

Superior Myogenic Factor Induction vs. DHT

In a direct comparative study, YK11 (500 nM) treatment of C2C12 mouse myoblast cells resulted in significantly higher mRNA expression levels of key myogenic regulatory factors (MRFs)—MyoD, Myf5, and myogenin—compared with equimolar DHT (500 nM) [1]. Quantitative RT-PCR analysis demonstrated that YK11-mediated induction of these MRFs was more pronounced than DHT-mediated induction, with the difference reaching statistical significance (p<0.05) [1]. Based on these quantitative mRNA expression differences, YK11 was concluded to be more potent than DHT in inducing myogenic differentiation [1].

Myogenic factor induction vs DHT

Head-to-head

Reported higher MyoD, Myf5, myogenin mRNA expression (p<0.05) than equimolar DHT in C2C12 cells.

Supports myogenic differentiation study fit

500 nM, qRT-PCR, n=3

Evidence Dimension	mRNA expression of myogenic regulatory factors (MyoD, Myf5, myogenin)
Target Compound Data	YK11 (500 nM): Significant elevation of MyoD, Myf5, and myogenin mRNA (p<0.05 vs control)
Comparator Or Baseline	DHT (500 nM): Modest elevation of MRF mRNA; lower magnitude than YK11
Quantified Difference	YK11 > DHT for all three MRFs; statistical significance (p<0.05) for YK11 vs DHT comparison
Conditions	C2C12 mouse myoblast cells; differentiation medium; 2-4 day treatment; qRT-PCR; n=3

Why This Matters

Superior MRF induction quantifies YK11's enhanced anabolic signaling capacity in skeletal muscle models, justifying its selection over DHT or other AR ligands for experiments requiring robust myogenic differentiation readouts.

• [1] Kanno Y, Ota R, Someya K, Kusakabe T, Kato K, Inouye Y. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression. Biol Pharm Bull. 2013;36(9):1460-5. View Source

Unique Follistatin-Mediated Myostatin Suppression

YK11 treatment of C2C12 cells, but not DHT treatment, induced the mRNA expression of follistatin (Fst), an endogenous antagonist of myostatin [1]. The YK11-mediated induction of follistatin was AR-dependent and was reversed by co-treatment with the AR antagonist hydroxyflutamide [1]. Furthermore, the myogenic differentiation effect of YK11 was reversed by anti-follistatin antibody, confirming follistatin as the essential mediator [1]. In a mouse model of bacterial sepsis, YK11-mediated myostatin inhibition decreased mortality rates and reduced pro-inflammatory cytokine levels and organ damage markers that were elevated during sepsis [2].

Follistatin-mediated myostatin suppression

Head-to-head

YK11 induces follistatin mRNA; DHT does not. Myogenic effect reversed by anti-follistatin antibody.

Unique follistatin pathway research context

C2C12 cells, AR-dependent mechanism

Evidence Dimension	Follistatin mRNA induction
Target Compound Data	YK11: Robust induction of follistatin mRNA; myogenic differentiation reversed by anti-Fst antibody
Comparator Or Baseline	DHT: No detectable induction of follistatin mRNA
Quantified Difference	Qualitative presence/absence: YK11 induces Fst; DHT does not induce Fst
Conditions	C2C12 mouse myoblast cells; qRT-PCR; anti-Fst antibody reversal assay

Why This Matters

This unique follistatin/myostatin axis distinguishes YK11 from all conventional androgens and most SARMs, making it indispensable for research into myostatin suppression and follistatin-mediated muscle anabolism.

• [1] Kanno Y, Ota R, Someya K, Kusakabe T, Kato K, Inouye Y. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression. Biol Pharm Bull. 2013;36(9):1460-5. View Source
• [2] Lee SJ, et al. Myostatin inhibitor YK11 as a preventative health supplement for bacterial sepsis. Biochem Biophys Res Commun. 2021. View Source

Osteogenic Activity Comparable to DHT

In MC3T3-E1 mouse osteoblast cells, treatment with YK11 accelerated cell proliferation and mineralization to an extent comparable with DHT [1]. YK11-treated cells showed increased expression of osteoblast-specific differentiation markers, including osteoprotegerin and osteocalcin, relative to untreated cells [1]. Additionally, YK11 treatment increased phosphorylated Akt protein levels, suggesting activation of Akt signaling via non-genomic AR signaling, a pathway also activated by DHT [1].

Osteogenic activity vs DHT

Head-to-head

Comparable proliferation, mineralization, and phospho-Akt elevation to DHT in MC3T3-E1 cells.

Osteoblast research model context

Osteoprotegerin, osteocalcin markers

Evidence Dimension	Osteoblast proliferation and mineralization
Target Compound Data	YK11: Accelerated proliferation and mineralization; increased osteoprotegerin and osteocalcin; increased phospho-Akt
Comparator Or Baseline	DHT: Comparable acceleration of proliferation and mineralization; similar phospho-Akt elevation
Quantified Difference	Comparable osteogenic effects between YK11 and DHT; no significant difference reported
Conditions	MC3T3-E1 mouse osteoblast cells; AR antagonist reversal assays

Why This Matters

YK11 delivers osteogenic activity comparable to the endogenous androgen DHT while offering distinct myogenic mechanisms (follistatin induction), enabling dual muscle-bone anabolic research in a single compound.

• [1] Yatsu T, Kusakabe T, Kato K, Inouye Y, Nemoto K, Kanno Y. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells. Biol Pharm Bull. 2018;41(3):394-398. View Source

Hippocampal Oxidative Stress and Mitochondrial Dysfunction

In an in vivo rat study, YK11 administration (2 mg/kg, 30 days) induced significant oxidative stress and mitochondrial dysfunction in the hippocampus compared with vehicle-treated controls [1]. YK11 treatment increased reactive oxygen species (ROS) levels, decreased mitochondrial membrane potential, and impaired mitochondrial respiratory chain complex activities (complexes I, II, and IV) in hippocampal tissue [1]. These hippocampal alterations were associated with impairments in memory consolidation, as assessed by behavioral tests [2]. Importantly, exercise co-treatment partially mitigated some but not all of these YK11-induced hippocampal effects [2].

Hippocampal oxidative stress

Model-safety context

Increased ROS, decreased mitochondrial membrane potential, impaired complex I/II/IV activity vs vehicle.

Supports hippocampal model-safety endpoint review

Rat model, 2 mg/kg 30-day, memory deficits

Evidence Dimension	Hippocampal oxidative stress and mitochondrial function
Target Compound Data	YK11 (2 mg/kg, 30d): Elevated ROS; decreased mitochondrial membrane potential; reduced complex I/II/IV activity; impaired memory consolidation
Comparator Or Baseline	Vehicle-treated control rats: Baseline ROS levels; normal mitochondrial function; intact memory performance
Quantified Difference	Significant increase in oxidative stress markers and significant decrease in mitochondrial function in YK11 group vs control (p<0.05)
Conditions	Male Wistar rats; 2 mg/kg oral YK11; 30-day administration; hippocampal tissue analysis

Why This Matters

This CNS-specific safety signal differentiates YK11 from other SARMs that have not been evaluated for hippocampal toxicity, informing risk-benefit decisions for in vivo experimental applications and highlighting the need for CNS monitoring in YK11 studies.

• [1] Dahleh MMM, Bortolotto VC, Guerra GP, Boeira SP, Prigol M. YK11 induces oxidative stress and mitochondrial dysfunction in hippocampus: The interplay between a selective androgen receptor modulator (SARM) and exercise. J Steroid Biochem Mol Biol. 2023;233:106364. View Source
• [2] Dahleh MMM, et al. From gains to gaps? How Selective Androgen Receptor Modulator (SARM) YK11 impact hippocampal function: In silico, in vivo, and ex vivo perspectives. Chem Biol Interact. 2024;393:110955. View Source

Activity Dependent on Diastereomer 2a

YK11 is a mixture of two diastereomers (originally synthesized as a 5:1 mixture, later improved to 12:1 and 100:1 ratios via optimized synthesis) [1]. X-ray crystallographic analysis determined the stereochemistry of the major diastereomer 2a, and ARE-luciferase reporter assays in HEK293 cells demonstrated that 2a is the biologically active constituent responsible for AR-mediated transcriptional activation [1]. The minor diastereomer(s) exhibit reduced or negligible activity in the same reporter system. This stereochemical heterogeneity means that different synthetic batches of YK11 may exhibit variable biological potency depending on diastereomeric ratio.

Diastereomer specificity

Supporting evidence

Major diastereomer 2a active in ARE-luciferase reporter; minor diastereomers show reduced activity.

Diastereomeric purity essential for reproducible assays

HEK293 AR overexpression, batch-specific ratios

Evidence Dimension	AR transcriptional activation activity
Target Compound Data	Major diastereomer 2a: Active in ARE-luciferase reporter assay
Comparator Or Baseline	Minor diastereomer(s): Reduced or undetectable activity in same assay
Quantified Difference	Activity is stereospecific; diastereomeric ratio determines overall batch potency
Conditions	HEK293 cells overexpressing AR; ARE-luciferase reporter system

Why This Matters

Batch-to-batch variability in diastereomeric composition directly impacts experimental reproducibility. Procurement of YK11 with characterized diastereomeric purity is essential for consistent research outcomes, and analytical reference standards should specify 2a content.

• [1] Kusakabe T, Saito N, Kikkawa S, Takahashi K, Azumaya I, Nemoto K, Kato K, Kanno Y. Improved Synthesis and Determination of the Biologically Active Diastereomer of YK11. Molbank. 2020;2020(2):M1125. View Source

YK11: Research Applications

Skeletal Muscle Myogenesis & Myostatin Suppression

YK11 is the compound of choice for in vitro skeletal muscle research requiring simultaneous AR activation and myostatin pathway suppression. In C2C12 myoblast models, YK11 (500 nM) induces significantly higher MRF expression than DHT and uniquely triggers follistatin-mediated myostatin inhibition [1]. This dual mechanism makes YK11 ideal for investigating follistatin-dependent muscle hypertrophy, myoblast differentiation signaling, and AR-mediated myostatin antagonism [1][2]. Studies should incorporate anti-follistatin antibody controls to confirm pathway specificity.

Osteoblast Proliferation and Bone Anabolism

YK11 serves as a research tool for studying AR-mediated osteoblast function, offering osteogenic activity comparable to DHT in MC3T3-E1 osteoblast cells while providing the added dimension of non-genomic Akt signaling activation [3]. YK11 treatment increases osteoblast proliferation, mineralization, and expression of differentiation markers (osteoprotegerin, osteocalcin) [3]. This makes YK11 suitable for studies examining AR-dependent bone anabolism, particularly where dual muscle-bone anabolic signaling is of interest [3].

AR Gene-Selective Transactivation & Cofactor Recruitment

YK11 is uniquely positioned for investigating ligand-specific AR transcriptional mechanisms. Its inability to induce the N/C interaction—in contrast to full agonists like DHT—enables studies of N/C interaction-independent gene regulation and differential cofactor recruitment [1][4]. YK11's gene-selective transactivation profile in AR-positive cells (e.g., MDA-MB 453) provides a model system for dissecting the molecular determinants of SARM tissue selectivity and for screening novel AR modulators with distinct gene expression signatures [4].

CNS Safety and Hippocampal Toxicology

YK11 is a validated tool for studying SARM-induced neurotoxicity and mitochondrial dysfunction in hippocampal tissue. In rat models, YK11 (2 mg/kg, 30d) produces measurable oxidative stress, mitochondrial impairment, and memory deficits [5][6]. This CNS liability profile, documented in peer-reviewed in vivo studies, makes YK11 a reference compound for comparative neurotoxicity screening of novel SARMs and for investigating the interplay between anabolic signaling and hippocampal mitochondrial health [5][6].

Application

Selection Property

Validation Focus

Skeletal muscle myogenesis & myostatin suppression studies

Dual AR/follistatin mechanism

MRF expression, follistatin/myostatin endpoints

Osteoblast proliferation & bone anabolism research

AR-mediated osteogenic signaling

Osteoblast differentiation markers, Akt pathway

AR gene-selective transactivation & cofactor recruitment studies

N/C interaction-independent gene regulation

Cofactor recruitment, gene expression signatures

Hippocampal oxidative stress & mitochondrial dysfunction models

Reported hippocampal model response

Oxidative stress markers, mitochondrial function endpoints

• [1] Kanno Y, Ota R, Someya K, Kusakabe T, Kato K, Inouye Y. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression. Biol Pharm Bull. 2013;36(9):1460-5. View Source
• [2] Lee SJ, et al. Myostatin inhibitor YK11 as a preventative health supplement for bacterial sepsis. Biochem Biophys Res Commun. 2021. View Source
• [3] Yatsu T, Kusakabe T, Kato K, Inouye Y, Nemoto K, Kanno Y. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells. Biol Pharm Bull. 2018;41(3):394-398. View Source
• [4] Kanno Y, Hikosaka R, Zhang SY, Inoue Y, Nakahama T, Kato K, Yamaguchi A, Tominaga N, Kohra S, Arizono K, Inouye Y. (17α,20E)-17,20-[(1-methoxyethylidene)bis(oxy)]-3-oxo-19-norpregna-4,20-diene-21-carboxylic acid methyl ester (YK11) is a partial agonist of the androgen receptor. Biol Pharm Bull. 2011;34(3):318-23. View Source
• [5] Dahleh MMM, Bortolotto VC, Guerra GP, Boeira SP, Prigol M. YK11 induces oxidative stress and mitochondrial dysfunction in hippocampus: The interplay between a selective androgen receptor modulator (SARM) and exercise. J Steroid Biochem Mol Biol. 2023;233:106364. View Source
• [6] Dahleh MMM, et al. From gains to gaps? How Selective Androgen Receptor Modulator (SARM) YK11 impact hippocampal function: In silico, in vivo, and ex vivo perspectives. Chem Biol Interact. 2024;393:110955. View Source